Cas no 2081944-93-4 (4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL)
2081944-93-4 structure
Product Name:4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
CAS No:2081944-93-4
MF:C7H5ClN4O
MW:196.593799352646
CID:5692848
PubChem ID:138110297
Update Time:2023-10-13
4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL4857807
- 2081944-93-4
- 4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
- BDBM50575462
-
- Inchi: 1S/C7H5ClN4O/c8-4-1-2-6(13)5(3-4)7-9-11-12-10-7/h1-3,13H,(H,9,10,11,12)
- InChI Key: XSNIHEDBRUIXEU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C2N=NNN=2)C=1)O
Computed Properties
- Exact Mass: 196.0151885g/mol
- Monoisotopic Mass: 196.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.7Ų
4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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